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Compound of Interest |

Compound Name:

CAS No.:

Cat. No.:

\

Thiomorpholin-3-ylmethanol

58729-32-1

B1282494

{ Get Quote

Operational Profile & Chemical Identity

Effective disposal requires precise identification.[1] Thiomorpholin-3-ylmethanol is a

bifunctional heterocyclic building block used frequently in medicinal chemistry for drug

discovery (e.g., modifying solubility or metabolic stability).

Parameter

Specification

Chemical Name

Thiomorpholin-3-ylmethanol

CAS Number

58729-32-1 (Racemic); Note: Stereoisomers like
(3R) or (3S) may have distinct CAS numbers but

share disposal protocols.

Molecular Formula

CsH11NOS

Molecular Weight

133.21 g/mol

Physical State

Solid (typically low-melting) or viscous oil

depending on purity/isomer.

Key Functionalities

Secondary Amine (Basic), Thioether (Sulfur-

bearing), Primary Alcohol.

Hazard Summary (GHS Classification)
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H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Strategic Risk Assessment: The "Why" Behind the
Protocol

As researchers, we must understand the causality of our safety choices. Disposal of this
compound is not merely about dumping it in a drum; it is about managing the reactivity of the
thioether and amine moieties.

A. The Sulfur Factor (Thioether Oxidation)

The sulfur atom in the thiomorpholine ring is in the -2 oxidation state. It is susceptible to
oxidation to sulfoxides (S=0) and sulfones (O=S=0).

» Risk: Mixing this waste with strong oxidizers (e.g., Nitric Acid waste, Peroxides,
Permanganates) can trigger a rapid, exothermic oxidation reaction.

e Operational Rule: Never dispose of Thiomorpholin-3-ylmethanol in "Oxidizing Waste"
streams.

B. The Amine Factor (Basicity)

The secondary amine makes this compound a weak base.

o Risk: Accidental mixing with acid chlorides or anhydrides in a waste container can lead to
exothermic amide formation and pressure buildup.

o Operational Rule: Segregate from highly reactive acylating agents. While compatible with
general organic solvents, ensure the waste stream pH is not extremely acidic (pH < 2) to
prevent heat generation, unless the facility is designed for acid-base neutralization.
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Waste Segregation & Disposal Protocol

This protocol is a self-validating system: every step confirms the safety of the next.

Step 1: Characterize the Waste Matrix

Before moving the material, determine its state. Is it a pure compound, a solution, or a reaction
quench?

Step 2: Segregation Logic
Use the following decision matrix to select the correct waste stream.
e Stream A: Solid Waste (Pure Compound/Contaminated Solids)
o Container: Wide-mouth HDPE jar.
o Labeling: "Hazardous Waste - Solid - Toxic/Irritant - Sulfur Containing."

o Note: Double-bagging is recommended to contain potential mercaptan-like odors,
although the hydroxyl group often mitigates the volatility compared to the parent
thiomorpholine.

e Stream B: Liquid Waste (Solutions)
o Solvent Check: Does the solution contain Halogenated solvents (DCM, Chloroform)?
» YES: Dispose in Halogenated Organic Waste.
= NO: Dispose in Non-Halogenated Organic Waste.

o Critical Check: Ensure no oxidizers are present in the carboy.[3]

Step 3: Workflow Diagram

The following flowchart visualizes the decision process for disposing of Thiomorpholin-3-
ylmethanol.
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Start: Identify Waste Matrix

Is the waste Solid or Liquid?

Liquid Solution Solid / Pure Compound

i :

Contains Halogenated Solvents?

(DCM, CHCI3, etc.) Double Bag & Place in HDPE Jar

Yes No

Stream: Hazardous Solid Waste

Stream: Halogenated Organic Waste Stream: Non-Halogenated Organic Waste (Tag: Sulfur Compound)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of Thiomorpholin-3-ylmethanol waste streams
based on physical state and solvent composition.

Emergency Response: Spill Management

In the event of a spill, immediate action is required to prevent exposure and environmental
contamination.[1]

o Evacuate & Ventilate: The sulfur component may produce disagreeable odors. Clear the
immediate area and increase ventilation.[4]

* PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If
powder is airborne, use an N95 or P100 respirator.

¢ Containment:
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o Liquids: Absorb with an inert material (Vermiculite or Sand). Do not use sawdust
(combustible).

o Solids: Cover with a damp paper towel to prevent dust generation, then carefully scoop
into a waste container.

o Decontamination: Clean the surface with a mild detergent and water.

o Expert Tip: If a lingering sulfur odor remains, a dilute bleach solution (10%) can oxidize
trace residues to non-volatile sulfoxides, effectively quenching the smell. Ensure the bulk
waste is removed first to avoid a vigorous reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Safe Disposal of Thiomorpholin-3-
ylmethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282494#thiomorpholin-3-ylmethanol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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